Cas no 71501-11-6 (1-Butanone,1,4-bis(4-bromophenyl)-)

• Product Name: 1-Butanone,1,4-bis(4-bromophenyl)-
• CAS No: 71501-11-6
• MF: C₁₆H₁₄Br₂O
• MW: 382.08976316452
• CID: 573841
• PubChem ID: 3018154
• Update Time: 2025-04-19

1-Butanone,1,4-bis(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,1,4-bis(4-bromophenyl)-
• 4-bromo-4-(4-bromophenyl)-1-phenylbutan-1-one
• 4'-bromo-4-(4-bromophenyl)butyrophenone
• 1,4-bis(4-bromophenyl)butan-1-one
• DTXSID30991957
• 71501-11-6
• NS00063198
• EINECS 275-543-1

• Inchi： 1S/C16H14Br2O/c17-14-8-4-12(5-9-14)2-1-3-16(19)13-6-10-15(18)11-7-13/h4-11H,1-3H2
• InChI Key： XWLXFOHOTCVERQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCCC(C1C=CC(=CC=1)Br)=O

Computed Properties

• Exact Mass: 379.94112
• Monoisotopic Mass: 379.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.546
• Boiling Point: 459.9°C at 760 mmHg
• Flash Point: 119.9°C
• Refractive Index: 1.607
• PSA: 17.07